Cas no 774-74-3 (2-(2,4-dichlorophenoxy)acetyl chloride)

2-(2,4-Dichlorophenoxy)acetyl chloride is a reactive organochlorine compound primarily used as an intermediate in organic synthesis. Its key advantages include high reactivity as an acylating agent, making it valuable for introducing the 2,4-dichlorophenoxyacetyl moiety into target molecules. The compound is particularly useful in the synthesis of herbicides, pharmaceuticals, and specialty chemicals. Its dichlorophenoxy group enhances biological activity in agrochemical applications. The acyl chloride functionality ensures efficient derivatization under mild conditions, offering versatility in nucleophilic substitution reactions. Proper handling is required due to its moisture sensitivity and corrosivity. The product is typically supplied in anhydrous conditions to maintain stability and reactivity.

2-(2,4-dichlorophenoxy)acetyl chloride structure

774-74-3 structure

Product Name:2-(2,4-dichlorophenoxy)acetyl chloride

CAS No:774-74-3

MF:C₈H₅Cl₃O₂

MW:239.48309969902

MDL:MFCD00045225

CID:577459

PubChem ID:69887

Update Time:2025-06-07

2-(2,4-dichlorophenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

- Acetyl chloride,2-(2,4-dichlorophenoxy)-
- (2,4-Dichlorophenoxy)acetyl chloride
- 2-(2,4-DICHLOROPHENOXY)ACETYL CHLORIDE
- 2,4-DICHLOROPHENOXYACETYL CHLORIDE
- (2,4-Dichlor-phenoxy)-essigsaeure-methylester
- 2-(2,4-dichloro-phenoxy)-acetic acid methyl ester
- 2,4-
- 2,4-D acid chloride
- 2,4-dichlorophenoxyacetic acid chloride
- 2,4-dichlorophenoxyacetic chloride
- 2,4-dichlorophenoxyacetic methyl ester
- 2,4-Dichlorophenoxymethyl acid chloride
- 2,4-D-methyl [ISO]
- 2,6-DIHYDROXYNICOTINIC ACID
- Acetic acid,(2,4-dichlorophenoxy)-,methyl ester
- Caswell No. 315AW
- Methyl 2,4-D ester
- Methyl 2,4-dichlorophenoxyacetate
- 2,4-dichlorophenoxy-acetic acid chloride
- MFCD00045225
- 2-(2,4-dichlorophenoxy)acetylchloride
- W-109604
- NS00041793
- DTXSID50967553
- EINECS 212-268-8
- STR07073
- (2,4-dichloro-phenoxy)-acetylchloride
- A829372
- BCP34190
- (2,4-Dichlorophenoxy)acetyl chloride, AldrichCPR
- FT-0683329
- FT-0608397
- (2,4-Dichlorophenoxy)acetyl chloride;Acetyl chloride, (2,4-dichlorophenoxy)-
- SCHEMBL2538911
- CS-0238203
- AKOS000103942
- AG-205/25006780
- 2,4 dichlorophenoxyacetyl chloride
- Acetyl chloride, (2,4-dichlorophenoxy)-
- 4-Dich
- F2190-0094
- 774-74-3
- EN300-19132
- 2,4-dichlorophenoxy acetyl chloride
- 2-(2,4-dichlorophenoxy)acetyl chloride
- MDL： MFCD00045225
- Inchi： 1S/C8H5Cl3O2/c9-5-1-2-7(6(10)3-5)13-4-8(11)12/h1-3H,4H2
- InChI Key： FUJSJWRORKKPAI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OCC(=O)Cl)Cl

Computed Properties

Exact Mass: 237.93600
Monoisotopic Mass: 237.936
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 26.3A^2

Experimental Properties

Density: 1.475
Boiling Point: 296.4°Cat760mmHg
Flash Point: 126.3°C
Refractive Index: 1.556
PSA: 26.30000
LogP: 3.13760

2-(2,4-dichlorophenoxy)acetyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A661535-1g	2-(2,4-Dichlorophenoxy)acetyl chloride	774-74-3	96%	1g	$160.0	2025-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD43974-1g	2-(2,4-Dichlorophenoxy)acetyl chloride	774-74-3	96%	1g	￥1156.0	2024-04-18
Apollo Scientific	OR2440-100mg	(2,4-Dichlorophenoxy)acetyl chloride	774-74-3		100mg	£16.00	2025-02-19
Apollo Scientific	OR2440-250mg	(2,4-Dichlorophenoxy)acetyl chloride	774-74-3		250mg	£70.00	2023-04-21
TRC	D474490-10mg	(2,4-Dichlorophenoxy)acetyl Chloride	774-74-3		10mg	$ 50.00	2022-06-05
TRC	D474490-50mg	(2,4-Dichlorophenoxy)acetyl Chloride	774-74-3		50mg	$ 65.00	2022-06-05
TRC	D474490-100mg	(2,4-Dichlorophenoxy)acetyl Chloride	774-74-3		100mg	$ 80.00	2022-06-05
abcr	AB238335-1 g	2,4-Dichlorophenoxyacetyl chloride; .	774-74-3		1g	€131.00	2023-06-22
abcr	AB238335-5 g	2,4-Dichlorophenoxyacetyl chloride; .	774-74-3		5g	€452.70	2023-06-22
Key Organics Ltd	STR07073-1G	(2,4-Dichlorophenoxy)acetyl chloride	774-74-3	>95%	1g	£54.00	2025-02-08